4-Chloro-3-(1,1-dioxidoisothiazolidin-2-YL)aniline

Specification

• CAS No.: 494776-93-1
• Molecular Formula: C9H11ClN2O2S
• Molecular Weight: 246.71
• IUPAC Name: 4-chloro-3-(1,1-dioxo-1,2-thiazolidin-2-yl)aniline
• Standard InChI: InChI=1S/C9H11ClN2O2S/c10-8-3-2-7(11)6-9(8)12-4-1-5-15(12,13)14/h2-3,6H,1,4-5,11H2
• Standard InChI Key: LENKHMXJJDPDCS-UHFFFAOYSA-N
• SMILES: C1CN(S(=O)(=O)C1)C2=C(C=CC(=C2)N)Cl

Introduction

4-Chloro-3-(1,1-dioxidoisothiazolidin-2-yl)aniline is a chemical compound with the CAS number 494776-93-1, available from suppliers like Chemos. This compound belongs to a class of organic molecules that incorporate both aniline and isothiazolidine rings, which are of interest in various chemical and pharmaceutical applications due to their potential biological activities.

Synthesis and Preparation

While specific synthesis details for 4-Chloro-3-(1,1-dioxidoisothiazolidin-2-yl)aniline are not readily available, compounds with similar structures often involve multi-step syntheses starting from simpler aniline derivatives and isothiazolidine precursors. These syntheses may involve condensation reactions, halogenation, and oxidation steps to introduce the necessary functional groups.

Biological Activity and Applications

Although specific biological activity data for 4-Chloro-3-(1,1-dioxidoisothiazolidin-2-yl)aniline are not detailed in the available literature, compounds with similar structural motifs have shown potential in various biological applications. For instance, isothiazoles and their derivatives are known for their antimicrobial and anticancer properties. Aniline derivatives also have a wide range of applications in pharmaceuticals and materials science.

Safety and Handling

Given the chemical nature of 4-Chloro-3-(1,1-dioxidoisothiazolidin-2-yl)aniline, it is essential to handle it with caution. Chlorinated compounds can be hazardous, and proper safety protocols should be followed when handling this material. A Material Safety Data Sheet (MSDS) would provide detailed information on handling, storage, and disposal procedures.